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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696

In-Depth Technical Guide: 3-Amino-2-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-
Amino-2-iodophenol, alongside generalized experimental protocols relevant to its synthesis
and analysis. Due to the limited specific literature on this particular isomer, this guide draws
upon established methodologies for related aminophenol and halophenol compounds to
provide a robust framework for researchers.

Core Molecular Data

The fundamental molecular properties of 3-Amino-2-iodophenol are summarized below.

Property Value

Molecular Formula C6H6INO

Molecular Weight 235.02 g/mol [1]

Canonical SMILES C1=CC(=C(C(=C1)O))N[1]
CAS Number 99968-82-8[1]

Chemical and Biological Significance
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3-Amino-2-iodophenol is a substituted aromatic compound belonging to the aminophenol
class. The presence of an amino group, a hydroxyl group, and an iodine atom on the benzene
ring imparts a unique combination of chemical properties that make it a potentially valuable
intermediate in organic synthesis.

The aminophenol scaffold is a key structural motif in many pharmaceutical compounds and
dyes. The amino and hydroxyl groups can be readily modified, allowing for the construction of
more complex molecules. The iodine atom is a particularly useful functional group in modern
synthetic chemistry, as it can participate in a variety of cross-coupling reactions (e.g., Suzuki,
Heck, Sonogashira) to form new carbon-carbon or carbon-heteroatom bonds. This makes 3-
Amino-2-iodophenol a potential building block for the synthesis of novel pharmaceutical
candidates and functional materials.

While specific biological activities for 3-Amino-2-iodophenol are not extensively documented,
the broader class of o-aminophenol derivatives has been investigated for a range of
bioactivities, including antioxidant, antibacterial, and cytotoxic effects. The specific substitution
pattern of 3-Amino-2-iodophenol could modulate these activities, making it a target for further
investigation in drug discovery programs.

Generalized Experimental Protocols

The following sections outline generalized experimental methodologies for the synthesis and
analysis of substituted aminophenols like 3-Amino-2-iodophenol. These protocols are based
on standard organic chemistry techniques and analytical methods for related compounds.

Synthesis Workflow: A Generalized Approach

The synthesis of a substituted aminophenol often involves a multi-step process, typically
starting from a more readily available substituted benzene derivative. A plausible synthetic
route could involve the introduction of the amino, hydroxyl, and iodo groups in a strategic
sequence. Below is a conceptual workflow.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/product/b1374696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis

Starting Material
(e.g., Substituted Aniline or Phenol)

(Reduction of Nitro Group)

(

Purification
e.g., Column Chromatography)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for a substituted aminophenol.

Methodology:

 Nitration: Introduction of a nitro group onto the aromatic ring of a suitable starting material

(e.g., a substituted phenol or aniline) using a nitrating agent such as a mixture of nitric acid

and sulfuric acid.
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« lodination: Introduction of an iodine atom onto the aromatic ring. This can be achieved
through various methods, such as electrophilic iodination using iodine and an oxidizing
agent.

e Reduction of the Nitro Group: The nitro group is reduced to an amino group. Common
reducing agents for this transformation include tin(Il) chloride, sodium dithionite, or catalytic
hydrogenation.

 Purification: The crude product is purified using standard technigues such as column
chromatography on silica gel, recrystallization, or distillation to yield the pure 3-Amino-2-
iodophenol.

Analytical Workflow for Characterization

The identity and purity of the synthesized 3-Amino-2-iodophenol would be confirmed using a
combination of spectroscopic and chromatographic techniques.
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Caption: Standard analytical workflow for compound characterization.

Methodologies:
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o High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of water
and acetonitrile with a small amount of trifluoroacetic acid) would be employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for elucidating the molecular structure. The chemical shifts, coupling constants, and
integration of the signals would confirm the positions of the substituents on the aromatic ring.

e Mass Spectrometry (MS): Provides information about the molecular weight of the compound,
confirming the molecular formula.

o Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the characteristic functional
groups present in the molecule, such as the O-H and N-H stretches of the phenol and amino
groups, respectively, and the aromatic C-H and C=C vibrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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